4-Tert-butyl-3-(methylamino)phenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-tert-butyl-3-(methylamino)phenol
• InChI: InChI=1S/C11H17NO/c1-11(2,3)9-6-5-8(13)7-10(9)12-4/h5-7,12-13H,1-4H3
• InChI Key: UYEUAHVEYRVMSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)O)NC

Description

4-Tert-butyl-3-(methylamino)phenol is a phenolic derivative featuring a tert-butyl group at the para position (C4) and a methylamino (-NHCH₃) group at the meta position (C3) on the aromatic ring. Its molecular formula is C₁₁H₁₇NO, with a molecular weight of approximately 195.3 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Tert-butyl-3-(methylamino)phenol typically involves the following steps:

Alkylation of Phenol: Phenol is alkylated with isobutene in the presence of an acid catalyst to form 4-tert-butylphenol.

Amination: The 4-tert-butylphenol is then subjected to amination using methylamine under controlled conditions to yield 4-Tert-butyl-3-(methylamino)phenol.

Industrial Production Methods

In industrial settings, the production of 4-Tert-butyl-3-(methylamino)phenol follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Catalysts and solvents used in the reactions are carefully selected to enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

4-Tert-butyl-3-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into corresponding amines or alcohols.

Substitution: It can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-Tert-butyl-3-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-3-(methylamino)phenol involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 4-Tert-butyl-3-(methylamino)phenol and related compounds:

Compound	Substituents	Molecular Weight (g/mol)	Solubility	pKa (Phenol OH)	Key Applications/Activities
4-Tert-butyl-3-(methylamino)phenol	4-tert-butyl, 3-NHCH₃	~195.3	Low (hydrophobic)	~10.0 (est.)	Potential antimicrobial agents
2-[(Methylamino)methyl]phenol	2-CH₂NHCH₃	153.18	Moderate	~9.5	Anti-biofilm, anti-virulence
4-(Methylamino)phenol	4-NHCH₃	123.15	High (as sulfate)	~9.8	Chemical synthesis, intermediates
4-(Methylamino)-o-(methylsulfonyl)phenol	4-NHCH₃, 2-SO₂CH₃	217.26	Moderate	~7.5	Regioselective synthesis

Key Observations:

• Hydrophobicity: The tert-butyl group in the target compound reduces water solubility compared to 4-(methylamino)phenol sulfate, which benefits from ionic character .
• Acidity: Electron-donating groups (e.g., tert-butyl) increase phenol pKa, making the hydroxyl group less acidic than sulfonyl-substituted analogs (e.g., pKa ~7.5 for sulfonyl derivatives) .
• Steric Effects: The tert-butyl group may hinder interactions in biological systems or synthesis, contrasting with the smaller methylaminomethyl group in 2-[(Methylamino)methyl]phenol .

Anti-Biofilm and Antimicrobial Potential

• 2-[(Methylamino)methyl]phenol: Demonstrates >70% biofilm inhibition in S. aureus at 1.25 µM by targeting SarA, a virulence regulator. It lacks cytotoxicity and enhances antibiotic efficacy .
• 4-Tert-butyl-3-(methylamino)phenol: While direct evidence is unavailable, its hydrophobicity may improve membrane penetration. However, steric bulk could reduce binding affinity to bacterial targets like SarA compared to smaller analogs.

Environmental and Industrial Relevance

• Solubility and Stability : The target compound’s low solubility may limit aqueous applications but enhance compatibility with lipid-rich environments (e.g., topical formulations).
• Ecotoxicity: Similar to 4-(methylamino)phenol sulfate, the compound may pose risks to aquatic life, necessitating careful disposal .